Cas no 2228838-08-0 ({1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol)

• Product name: {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol
• CAS No: 2228838-08-0
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6577299
• PubChem ID: 165781986

{1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol
• {1-[(6-chloropyridin-3-yl)methyl]cyclopropyl}methanol
• 2228838-08-0
• EN300-1982143

• Inchi： 1S/C10H12ClNO/c11-9-2-1-8(6-12-9)5-10(7-13)3-4-10/h1-2,6,13H,3-5,7H2
• InChI Key： KBUYZULGZKLTTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1(CO)CC1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol

Comprehensive Guide to {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol (CAS No. 2228838-08-0)

{1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol (CAS No. 2228838-08-0) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique cyclopropyl methanol structure and 6-chloropyridin-3-yl moiety, serves as a key intermediate in the synthesis of advanced chemicals. Researchers and industry professionals are increasingly interested in its applications due to its versatile reactivity and potential for innovation in sustainable chemistry.

The molecular structure of {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol features a chloropyridine ring linked to a methylcyclopropyl group, which is further functionalized with a methanol unit. This configuration imparts distinct chemical properties, making it valuable for designing novel compounds with enhanced biological activity or material performance. Recent studies highlight its role in developing next-generation crop protection agents and pharmaceutical intermediates, aligning with the global push for eco-friendly solutions.

One of the most searched topics related to {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol is its synthesis and scalability. Chemists often inquire about optimized routes for its production, including catalytic methods and green chemistry approaches. The compound’s stereochemistry and regioselectivity are also frequently discussed, as these factors critically influence its efficacy in downstream applications. For instance, its use in pesticide formulations relies on precise control over its chiral centers to maximize target specificity and minimize environmental impact.

In the pharmaceutical sector, {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol is explored as a building block for bioactive molecules. Its structural motifs are found in compounds under investigation for antimicrobial and anti-inflammatory properties. This aligns with the growing demand for small-molecule therapeutics and precision medicine, driving research into its derivatization potential. Additionally, its stability under various pH conditions makes it a candidate for drug delivery systems.

From an industrial perspective, the compound’s role in advanced material synthesis is gaining traction. Its incorporation into polymers or coatings can enhance properties like thermal resistance or adhesion, addressing needs in electronics and automotive sectors. Sustainability-focused queries often highlight its potential in biodegradable materials, resonating with circular economy trends.

Market dynamics for {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol reflect its niche yet expanding applications. Suppliers emphasize high-purity grades (>98%) to meet research and industrial standards, while regulatory compliance (e.g., REACH, FDA) remains a key consideration. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring consistency across batches.

For researchers seeking practical insights, handling and storage recommendations include protection from moisture and light to preserve the compound’s integrity. Solubility data (e.g., in polar aprotic solvents) and safety protocols are frequently referenced in technical datasheets, underscoring its manageable yet specialized handling requirements.

In summary, {1-(6-chloropyridin-3-yl)methylcyclopropyl}methanol (CAS No. 2228838-08-0) represents a multifaceted compound with cross-disciplinary relevance. Its applications span agrochemical innovation, drug discovery, and material science, driven by its adaptable chemistry. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in next-generation solutions.